Cas no 2034492-17-4 (N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide)

• Product Name: N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide
• CAS No: 2034492-17-4
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5553052
• Update Time: 2025-10-30

N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide

• Inchi： 1S/C14H20N2O3S/c1-9(17)10-4-5-11(20-10)14(6-2-3-7-14)8-16-13(19)12(15)18/h4-5,9,17H,2-3,6-8H2,1H3,(H2,15,18)(H,16,19)
• InChI Key： ZKNRCHODWVGQSS-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(NCC1(C2SC(C(O)C)=CC=2)CCCC1)=O

Additional information on N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide

N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide and CAS No. 2034492-17-4: A Comprehensive Overview in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide, identified by its CAS number 2034492-17-4, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by a complex thienyl-cyclopentyl core, has been the subject of extensive studies exploring its pharmacological effects and synthetic pathways.

The molecular structure of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide encompasses a thienyl ring substituted with a 1-hydroxyethyl group, linked to a cyclopentyl moiety. This arrangement not only contributes to its distinct chemical profile but also opens up possibilities for diverse interactions with biological targets. The oxamide functional group further enhances its potential as a bioactive molecule, making it an attractive candidate for drug development.

Recent research has highlighted the significance of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide in the context of therapeutic interventions. Studies have demonstrated its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. The presence of the thienyl ring, known for its aromatic stability, suggests that this compound may exhibit enhanced bioavailability and metabolic stability, crucial factors for effective drug candidates.

In addition to its pharmacological potential, the synthesis of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide has been optimized through advanced chemical methodologies. Researchers have employed innovative techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis to achieve high yields and enantiopurity. These advancements not only facilitate the production of the compound but also pave the way for further structural modifications and derivatization.

The exploration of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide in preclinical studies has revealed promising results. Its interaction with specific enzymes and receptors has been investigated, providing insights into its mechanism of action. For instance, preliminary data suggest that this compound may inhibit certain inflammatory pathways by modulating key signaling molecules. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

Moreover, the structural versatility of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide allows for the design of analogs with tailored properties. By modifying the substituents on the thienyl ring or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility is essential for optimizing drug efficacy while minimizing side effects.

The role of computational chemistry in studying N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and simulate interactions with biological targets. These computational approaches complement experimental studies by providing rapid screening of potential drug candidates and insights into their molecular recognition processes.

Future directions in the research of N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide include large-scale clinical trials to validate its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible medical benefits. Additionally, advancements in synthetic chemistry will continue to enhance the accessibility and scalability of producing this compound.

In conclusion, N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide (CAS No. 2034492-17-4) represents a significant advancement in chemical biology and drug development. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in the quest for novel therapeutic interventions. As research progresses, this compound is likely to play an increasingly important role in addressing various medical challenges.